Cas no 2138062-02-7 (3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride)
3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride
- 2138062-02-7
- 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride
- EN300-1197634
-
- Inchi: 1S/C10H13FN2O2S2/c1-6-8(17(11,14)15)13-7(10(2,3)4)5-16-9(13)12-6/h5H,1-4H3
- InChI Key: CXYSQILMRLUQNI-UHFFFAOYSA-N
- SMILES: S1C=C(C(C)(C)C)N2C1=NC(C)=C2S(=O)(=O)F
Computed Properties
- Exact Mass: 276.04024817g/mol
- Monoisotopic Mass: 276.04024817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 88.1Ų
3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1197634-0.05g |
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride |
2138062-02-7 | 0.05g |
$1020.0 | 2023-06-08 | ||
| Enamine | EN300-1197634-0.1g |
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride |
2138062-02-7 | 0.1g |
$1068.0 | 2023-06-08 | ||
| Enamine | EN300-1197634-0.25g |
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride |
2138062-02-7 | 0.25g |
$1117.0 | 2023-06-08 | ||
| Enamine | EN300-1197634-0.5g |
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride |
2138062-02-7 | 0.5g |
$1165.0 | 2023-06-08 | ||
| Enamine | EN300-1197634-1.0g |
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride |
2138062-02-7 | 1g |
$1214.0 | 2023-06-08 | ||
| Enamine | EN300-1197634-2.5g |
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride |
2138062-02-7 | 2.5g |
$2379.0 | 2023-06-08 | ||
| Enamine | EN300-1197634-5.0g |
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride |
2138062-02-7 | 5g |
$3520.0 | 2023-06-08 | ||
| Enamine | EN300-1197634-10.0g |
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride |
2138062-02-7 | 10g |
$5221.0 | 2023-06-08 | ||
| Enamine | EN300-1197634-50mg |
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride |
2138062-02-7 | 50mg |
$1020.0 | 2023-10-03 | ||
| Enamine | EN300-1197634-100mg |
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride |
2138062-02-7 | 100mg |
$1068.0 | 2023-10-03 |
3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride
Research Brief on 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride (CAS: 2138062-02-7)
The compound 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride (CAS: 2138062-02-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to covalently modify active-site residues in proteins, making them valuable tools for target identification and drug discovery. Recent studies have highlighted its potential as a selective and irreversible inhibitor for various serine hydrolases and other enzymes, opening new avenues for therapeutic intervention.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in selectively targeting bacterial serine proteases, with particular potency against key enzymes in pathogenic strains. The researchers utilized X-ray crystallography to confirm the covalent binding mode of 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride to the active site serine residue, providing atomic-level insights into its mechanism of action. This structural information is crucial for the rational design of more potent analogs with improved pharmacokinetic properties.
In cancer research, preliminary results from a multi-center collaboration showed that this compound exhibits promising activity against certain oncogenic kinases through its unique sulfonyl fluoride warhead. Unlike traditional kinase inhibitors that compete with ATP, 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride forms irreversible covalent bonds with non-catalytic cysteine residues, potentially overcoming drug resistance mechanisms. These findings were presented at the 2024 American Association for Cancer Research annual meeting and are currently under peer review.
The compound's synthetic accessibility has also been improved through recent methodological advances. A 2024 Nature Protocols paper detailed an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 42% with excellent purity. This protocol includes important safety considerations for handling sulfonyl fluorides and provides guidance for scale-up production, facilitating broader research applications of this valuable chemical probe.
From a safety and toxicology perspective, recent in vitro studies using human hepatocytes indicate that 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride shows favorable metabolic stability with minimal cytochrome P450 inhibition. However, researchers caution that the compound's reactive nature requires careful dose optimization in vivo, as evidenced by preliminary animal studies showing dose-dependent hepatotoxicity at higher concentrations.
Looking forward, the unique properties of 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride position it as a versatile tool for chemical biology research and a potential lead compound for therapeutic development. Ongoing research is exploring its application in targeted protein degradation strategies and as a molecular glue for stabilizing protein-protein interactions. The compound's CAS number (2138062-02-7) has become increasingly prominent in patent applications, suggesting growing commercial interest in this chemical scaffold.
2138062-02-7 (3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)